Cas no 879292-21-4 (Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate)

• Product Name: Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate
• CAS No: 879292-21-4
• MF: C₄₆H₅₄F₃N₃O₁₅
• MW: 945.93
• CID: 4879998
• Update Time: 2025-05-30

Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate Chemical and Physical Properties

Names and Identifiers

• Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate

Additional information on Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate

Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate: A Comprehensive Overview of Its Properties and Applications

Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate (CAS No. 879292-21-4) is a chemically modified derivative of Silodosin, a well-known therapeutic agent. This compound plays a critical role in pharmaceutical research, particularly in the development of prodrugs and metabolite studies. The N-Carboxybenzyl and O-Methyl Tri-acetate modifications enhance its stability and bioavailability, making it a valuable intermediate in drug synthesis.

Recent advancements in drug delivery systems have sparked significant interest in Silodosin b-D-Glucuronide derivatives. Researchers are exploring its potential to improve targeted therapy for urological conditions, a topic frequently searched in medical and pharmaceutical forums. The compound’s unique glucuronidation pathway is also a hot topic, as it relates to reducing drug toxicity and enhancing metabolic efficiency—key concerns in modern pharmacotherapy.

From a structural perspective, the tri-acetate groups in Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate provide steric protection, preventing premature hydrolysis in the gastrointestinal tract. This feature aligns with current trends in prodrug design, a highly searched term in AI-driven drug discovery platforms. The compound’s CAS No. 879292-21-4 is often referenced in patent literature, underscoring its commercial and scientific relevance.

In analytical chemistry, this compound is used as a reference standard for quantifying Silodosin metabolites in biological samples. Laboratories worldwide rely on its high purity (>98%) to ensure accurate results in LC-MS and HPLC assays. The growing demand for precision medicine has further amplified the need for reliable standards like Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate, as evidenced by rising Google Scholar citations.

Environmental and regulatory considerations are also part of the discourse. The compound’s biodegradability and low ecotoxicity make it a sustainable choice for green chemistry initiatives—a trending topic among environmentally conscious researchers. Its synthesis often involves enzymatic catalysis, another frequently searched keyword in biotech circles.

In summary, Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate (CAS No. 879292-21-4) bridges multiple disciplines, from medicinal chemistry to environmental science. Its applications in prodrug development, metabolite analysis, and green synthesis position it as a compound of enduring interest in both academic and industrial settings.